Cas no 806595-58-4 (1,3-Cyclopentanedicarboxylicacid, 2-amino-1,2-dimethyl-)

• Product Name: 1,3-Cyclopentanedicarboxylicacid, 2-amino-1,2-dimethyl-
• CAS No: 806595-58-4
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 714760
• PubChem ID: 45096730
• Update Time: 2025-04-19

1,3-Cyclopentanedicarboxylicacid, 2-amino-1,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedicarboxylicacid, 2-amino-1,2-dimethyl-
• 1,3-Cyclopentanedicarboxylicacid,2-amino-1,2-dimethyl-(9CI)
• 2-amino-1,2-dimethylcyclopentane-1,3-dicarboxylic acid
• 806595-58-4
• DTXSID30667509

• Inchi： 1S/C9H15NO4/c1-8(7(13)14)4-3-5(6(11)12)9(8,2)10/h5H,3-4,10H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： SWIOFIBYILBOPT-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCC(C(=O)O)C1(C)N)=O

Computed Properties

• Exact Mass: 201.1
• Monoisotopic Mass: 201.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: -2.3